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Compound of Interest

Compound Name: 8-Methyinon-4-yne

cat. No.: B15441575

An In-depth Technical Guide on the Physical Properties of 8-Methylnon-4-yne

Abstract

8-Methylnon-4-yne is an internal alkyne, a class of organic compounds characterized by a
carbon-carbon triple bond. Its physical properties are dictated by its molecular structure,
including its molecular weight, branching, and the position of the alkyne functional group. This
guide provides a summary of the predicted physical properties of 8-Methylnon-4-yne and
outlines the standard experimental protocols used for their determination. This information is
valuable for researchers in chemical synthesis, materials science, and drug development who
may utilize this or similar compounds in their work.

Predicted Physical Properties

The physical properties of 8-Methylnon-4-yne have been estimated using computational
models. These predicted values provide a useful baseline for experimental work. A summary of
these properties is presented in Table 1.
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Physical Property Predicted Value Unit

Molecular Formula CioH1s

Molecular Weight 138.25 g/mol

Boiling Point 175.7+3.0 °C at 760 mmHg
Density 0.769 £ 0.06 g/cm3

Refractive Index 1.446 + 0.02

Molar Refractivity 46.3+0.3 cm3

Flash Point 53.7+12.0 °C

Enthalpy of Vaporization 40.2+3.0 kJ/mol

Table 1: Predicted Physical Properties of 8-Methylnon-4-yne. Data is computationally
generated and should be confirmed experimentally.

Experimental Protocols for Determination of
Physical Properties

While specific experimental data for 8-Methylnon-4-yne is not readily available in the literature,
the following standard protocols are employed for the determination of the key physical
properties of alkynes and other liquid organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

o Apparatus: A distillation apparatus consisting of a round-bottom flask, a heating mantle, a
condenser, a thermometer, and a receiving flask.

e Procedure:

o The liquid is placed in the round-bottom flask with boiling chips to ensure smooth boiling.
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o The apparatus is assembled, and cooling water is circulated through the condenser.
o The liquid is heated gently.

o The temperature is recorded when the liquid is boiling, and the vapor temperature is
stable. This temperature is the boiling point at the recorded atmospheric pressure.

Density Measurement

Density is the mass per unit volume of a substance.
o Apparatus: A pycnometer (a flask with a specific volume), an analytical balance.
e Procedure:

o The empty pycnometer is weighed.

o The pycnometer is filled with the sample liquid, and the stopper is inserted, ensuring any
excess liquid is expelled through the capillary.

o The outside of the pycnometer is carefully dried, and it is weighed again.
o The temperature of the liquid is recorded.

o The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.
o Apparatus: A refractometer (e.g., an Abbe refractometer).
e Procedure:

o The refractometer is calibrated using a standard sample with a known refractive index
(e.g., distilled water).
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[e]

A few drops of the sample are placed on the prism of the refractometer.

o

The prism is closed, and the light source is adjusted.

[¢]

The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the scale. The temperature should be recorded as the

[¢]

refractive index is temperature-dependent.

Molecular Structure and Property Relationships

The physical properties of 8-Methylnon-4-yne are a direct consequence of its molecular
structure. The following diagram illustrates the relationship between the compound's structure
and its key physical characteristics.
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Structure-Property Relationships of 8-Methylnon-4-yne

Conclusion

This technical guide has summarized the predicted physical properties of 8-Methylnon-4-yne
and detailed the standard experimental protocols for their verification. The provided data and
methodologies offer a foundational understanding for researchers and professionals working
with this and related compounds. It is important to reiterate that the presented quantitative data
is based on computational predictions and should be validated through laboratory
experimentation.

 To cite this document: BenchChem. ["8-Methylnon-4-yne" physical properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15441575#8-
methylnon-4-yne-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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